2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-cyclopentylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-cyclopentylacetamide, also known as CP-945,598, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of tetrazole-containing compounds, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Molecular Structure and Docking Studies
Tetrazole derivatives have been studied for their molecular structures using X-ray crystallography and docking studies to understand their orientation and interaction within enzyme active sites. For example, research on docking studies and the crystal structure of tetrazole derivatives explores their potential as COX-2 inhibitors, highlighting the utility of such compounds in designing drugs with specific target interactions (Al-Hourani et al., 2015).
Spectroscopic and Quantum Mechanical Studies
Another area of application involves spectroscopic and quantum mechanical studies to analyze vibrational spectra, electronic properties, and light harvesting efficiency of benzothiazolinone acetamide analogs. These compounds show potential as photosensitizers in dye-sensitized solar cells (DSSCs), indicating the role of similar acetamide derivatives in renewable energy technologies (Mary et al., 2020).
Synthesis and Evaluation as Corrosion Inhibitors
Acetamide derivatives have also been synthesized and evaluated for their effectiveness as corrosion inhibitors, a crucial area in materials science aiming to protect metals against corrosion. This research demonstrates the practical applications of such compounds in extending the life of metal-based structures and components (Yıldırım & Çetin, 2008).
Ugi Four-Component Condensation
The Ugi four-component condensation process, a versatile tool in organic synthesis, can produce a wide range of compounds, including acetamide derivatives. This protocol is fundamental in synthesizing pharmaceutical compounds, showcasing the broad utility of acetamide derivatives in drug development (Marcaccini & Torroba, 2007).
Anti-Inflammatory and Molecular Docking Studies
Research into the synthesis, anti-inflammatory properties, and molecular docking of tetrazol-yl- and sulphanyl-N-thiazol-ylacetamides presents another significant application. These compounds have been identified for their activity exceeding reference drugs like ibuprofen, further illustrating the pharmaceutical relevance of tetrazole and acetamide derivatives (Chaban et al., 2021).
properties
IUPAC Name |
2-[5-(2-chlorophenyl)tetrazol-2-yl]-N-cyclopentylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN5O/c15-12-8-4-3-7-11(12)14-17-19-20(18-14)9-13(21)16-10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6,9H2,(H,16,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJVFAVUZLQBOOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.